2,6-Diethylpyridine-3-carboxamide

• Molecular Formula: C10H14N2O
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 2,6-diethylpyridine-3-carboxamide
• InChI: InChI=1S/C10H14N2O/c1-3-7-5-6-8(10(11)13)9(4-2)12-7/h5-6H,3-4H2,1-2H3,(H2,11,13)
• InChI Key: KTVYFAIJIHOHNL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(C=C1)C(=O)N)CC

Description

2,6-Diethylpyridine-3-carboxamide is a pyridine derivative characterized by ethyl substituents at the 2- and 6-positions of the pyridine ring and a carboxamide group at the 3-position. This compound belongs to a broader class of pyridine-based molecules, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Comparison

Feature	2,6-Diethylpyridine-3-carboxamide	3-Diethylcarbamoyl-2',4'-difluorobiphenyl-4-yl 2,6-dichloro-5-fluoropyridine-3-carboxylate
Core Structure	Pyridine ring	Pyridine ring fused with biphenyl system
Substituents	- 2,6-diethyl - 3-carboxamide	- 2,6-dichloro - 5-fluoro - Biphenyl with 2',4'-difluoro and diethylcarbamoyl groups
Key Functional Groups	Carboxamide	Carboxylate ester, carbamoyl, halogens (Cl, F)
Molecular Interactions	Potential H-bonding (amide group)	C-H···O, Cl···F, and Cl···Cl interactions observed in crystal packing

Structural Insights :

• The compound from exhibits halogen-mediated interactions (Cl···F/Cl), which are absent in the target compound. Such interactions often enhance crystalline stability and melting points but may introduce environmental persistence concerns.

Physicochemical Properties

Property	2,6-Diethylpyridine-3-carboxamide (Predicted)	3-Diethylcarbamoyl-... (Reported in )
Polarity	Moderate (amide + ethyl groups)	High (halogens, carboxylate ester)
Solubility	Likely low in water	Low (halogens increase lipophilicity)
Crystal Packing	H-bond-dominated (amide groups)	Halogen and C-H···O interactions

Key Observations :

• The carboxamide group in 2,6-Diethylpyridine-3-carboxamide facilitates hydrogen bonding, which could favor amorphous solid dispersion in pharmaceutical formulations.

Functional and Application Comparisons

• Biological Activity :

  • Halogenated pyridines (e.g., ) are often optimized for pesticidal or herbicidal activity due to halogen-mediated enzyme inhibition.
  • Ethyl-substituted carboxamides may prioritize target selectivity (e.g., kinase inhibitors) owing to reduced electrophilicity and improved pharmacokinetics.
• Material Science: The crystal engineering of halogenated compounds (as in ) is leveraged for designing non-linear optical materials. 2,6-Diethylpyridine-3-carboxamide’s H-bonding capability could make it a candidate for supramolecular frameworks or polymer additives.